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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
Cesium hydroxide monohydrate (CsOH-H20). Cesium hydroxide is a strong base with
significant applications in various fields, and its interaction with atmospheric moisture is a
critical parameter for its handling, storage, and application. This document details its physical
and chemical characteristics, the phenomenon of deliquescence, and the experimental
protocols used to quantify its hygroscopic nature.

Introduction to the Hygroscopic Properties of
Cesium Hydroxide Monohydrate

Cesium hydroxide monohydrate is a white, crystalline solid that is well-documented as being
extremely hygroscopic.[1] Its high affinity for water means it readily absorbs moisture from the
atmosphere. This property is so pronounced that the compound is deliquescent, meaning it will
absorb enough water to dissolve and form a liquid solution.[2][3] The hygroscopic nature of
Cesium hydroxide monohydrate is a critical consideration in its use as a catalyst, in the
synthesis of other cesium compounds, and in various industrial processes where water content
can significantly impact reaction kinetics and product purity.[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Cesium hydroxide monohydrate is
presented in Table 1. Its high solubility in water is a direct consequence of its hygroscopic

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b079797?utm_src=pdf-interest
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.nbinno.com/?news/gp-cesium-hydroxide-monohydrate-properties-applications-and-safety
https://en.wikipedia.org/wiki/Caesium_hydroxide
https://www.vedantu.com/chemistry/deliquescence
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.nbinno.com/?news/gp-cesium-hydroxide-monohydrate-properties-applications-and-safety
https://www.sigmaaldrich.com/TW/zh/product/aldrich/516988
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

character.[1]

Property Value Reference(s)
Chemical Formula CsOH-H20 [1]

Molar Mass 167.93 g/mol [4]
Appearance White crystalline powder [1]

Melting Point 272.3 °C [1][4]

Density 3.68 g/mL at 25 °C [1114]
Solubility in Water Highly soluble [1]

o Extremely hygroscopic,
Hygroscopicity deliquescent [2][3]

Table 1: Physical and Chemical Properties of Cesium Hydroxide Monohydrate

Quantitative Analysis of Hygroscopicity

The hygroscopicity of a substance can be quantitatively described by its water vapor sorption
isotherm. This isotherm plots the equilibrium water content of the material as a function of the
relative humidity (RH) at a constant temperature. While specific water vapor sorption isotherm
data for Cesium hydroxide monohydrate is not readily available in public literature, studies
have been conducted to determine its hygroscopic growth factor curves using techniques like a
Hygroscopic Tandem Differential Mobility Analyzer (HTDMA).[5] Such studies are crucial for
understanding the behavior of cesium compounds in various atmospheric conditions.[6]

The deliguescence relative humidity (DRH) is a key parameter for highly hygroscopic and
deliguescent materials. The DRH is the specific relative humidity at which the solid material
begins to absorb a significant amount of water from the air and dissolve. For alkali metal
hydroxides, this value is generally low, indicating their strong affinity for water.[3][7]

Experimental Protocols for Determining
Hygroscopicity
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Several established methods are employed to determine the hygroscopic nature of a
compound. The choice of method depends on the specific information required, such as the
rate of water absorption, the equilibrium moisture content, or the deliquescence point.

Gravimetric Sorption Analysis (GSA)

Gravimetric Sorption Analysis, particularly Dynamic Vapor Sorption (DVS), is a common and
precise method for determining a material's hygroscopicity.

Methodology:

o Sample Preparation: A small, accurately weighed sample of Cesium hydroxide
monohydrate is placed in the sample pan of the DVS instrument.

e Drying: The sample is first dried under a stream of dry nitrogen gas at a controlled
temperature to establish a baseline dry mass.

o Sorption Phase: The relative humidity of the gas stream is then increased in a stepwise or
ramped manner. The microbalance continuously records the mass of the sample as it
absorbs water.

o Equilibration: At each RH step, the system holds the humidity constant until the rate of mass
change falls below a predefined threshold, indicating that the sample has reached
equilibrium with the surrounding atmosphere.

o Desorption Phase: After reaching the maximum desired RH, the humidity is decreased in a
similar stepwise or ramped fashion, and the mass loss is recorded.

» Data Analysis: The change in mass at each RH step is used to calculate the water content of
the sample, which is then plotted against the relative humidity to generate the sorption and
desorption isotherms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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